1-(3-chlorophenyl)-1-oxopropan-2-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: [1-(3-chlorophenyl)-1-oxopropan-2-yl] 6-methoxy-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C20H15ClO6/c1-11(18(22)12-4-3-5-14(21)8-12)26-19(23)16-10-13-9-15(25-2)6-7-17(13)27-20(16)24/h3-11H,1-2H3
• InChI Key: RJPYZCWEPLSNRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)OC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O
• Molecular Formula: C20H15ClO6
• Molecular Weight: 386.8 g/mol

Description

1-(3-chlorophenyl)-1-oxopropan-2-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as "CPOC" and is a derivative of coumarin. CPOC has shown promising results in scientific research, particularly in the areas of cancer treatment and prevention.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : A range of synthetic techniques have been explored for the production of chromene derivatives, including density functional theory (DFT) studies to optimize geometries and predict absorption spectra. Such compounds have been synthesized through reactions involving specific starting materials like 4-methoxy-1-naphthol and α-cyano-p-chlorocinnamonitrile, highlighting the importance of precise chemical reactions in creating complex chromene structures (Al‐Sehemi et al., 2012).

• Characterization and Properties : The synthesized chromene derivatives have been characterized using various spectroscopic methods (IR, UV, NMR, MS) to establish their structures. Studies have also focused on understanding their electronic properties through HOMO-LUMO gap analysis, contributing to a deeper understanding of their potential applications in electronic and optical devices (Al‐Sehemi et al., 2012).

Applications

• Antimicrobial Activity : Some chromene derivatives have been investigated for their antimicrobial properties. For example, ethyl 3-amino-1-(4-chlorophenyl)-9-hydroxy-1H-benzo[f]-chromene-2-carboxylate demonstrated antimicrobial activity, suggesting potential use in developing new antimicrobial agents (Radwan et al., 2020).

• Optical and Fluorescence Properties : Certain benzo[c]coumarin carboxylic acids have shown excellent fluorescence in both ethanol solution and solid state due to their larger conjugated systems and various hydrogen bonds. This indicates potential applications in the development of fluorescent materials for sensing and imaging purposes (Shi et al., 2017).

• Biological Activity : The biological activity of novel 2H-Chromene derivatives has been assessed, revealing significant antimicrobial activity against different classes of bacteria and fungi. This highlights the potential of chromene derivatives in pharmaceutical applications, especially in developing new antimicrobial and antifungal treatments (El Azab et al., 2014).